3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H23NO5
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propan-2-ylindol-2-one
• InChI: InChI=1S/C21H23NO5/c1-13(2)22-16-8-6-5-7-15(16)21(25,20(22)24)12-17(23)14-9-10-18(26-3)19(11-14)27-4/h5-11,13,25H,12H2,1-4H3
• InChI Key: PPWYHNYSZHBHDZ-UHFFFAOYSA-N
• SMILES: CC(C)N1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC(=C(C=C3)OC)OC)O

Description

3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one, also known as IDO inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential in cancer treatment.

Mechanism of Action

3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor works by inhibiting the activity of 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one, which is an enzyme that catalyzes the conversion of tryptophan to kynurenine. Kynurenine is known to suppress the immune response against cancer cells by inducing regulatory T cells and inhibiting effector T cells. By inhibiting 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one activity, 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor can increase the availability of tryptophan and decrease the production of kynurenine, which can enhance the immune response against cancer cells.
Biochemical and Physiological Effects:
3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor has been shown to have several biochemical and physiological effects. It can increase the production of pro-inflammatory cytokines such as interferon-gamma and tumor necrosis factor-alpha, which can enhance the immune response against cancer cells. It can also decrease the production of anti-inflammatory cytokines such as interleukin-10, which can suppress the immune response against cancer cells. 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor can also increase the infiltration of immune cells into the tumor microenvironment, which can improve the efficacy of cancer immunotherapy.

Advantages and Limitations for Lab Experiments

3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has been extensively studied for its potential in cancer treatment, which provides a strong rationale for its use in lab experiments. However, 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor also has some limitations for lab experiments. It can be toxic to cells at high concentrations, which can limit its use in certain experiments. It can also have off-target effects on other enzymes that are involved in tryptophan metabolism, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to investigate the efficacy of 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor in combination with other cancer immunotherapies, such as checkpoint inhibitors. It is also important to investigate the potential off-target effects of 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor on other enzymes that are involved in tryptophan metabolism. Finally, it is important to investigate the potential of 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor in other diseases that are associated with immune suppression, such as autoimmune diseases.

Synthesis Methods

3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor can be synthesized through a multi-step process that involves the reaction of indole-2-carboxylic acid with 3,4-dimethoxybenzaldehyde to form an intermediate compound. The intermediate compound is then reacted with isopropylamine and acetic anhydride to produce 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor. The synthesis method for 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor has been extensively studied for its potential in cancer treatment. It has been shown to inhibit the activity of indoleamine 2,3-dioxygenase (3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one), an enzyme that plays a crucial role in suppressing the immune response against cancer cells. By inhibiting 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one activity, 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor can enhance the immune response against cancer cells and improve the efficacy of cancer immunotherapy.